Cas no 887892-75-3 (3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 887892-75-3
• MF: C₃₀H₂₄N₂O₄
• MW: 476.522567749023
• CID: 6013087
• PubChem ID: 16814351
• Update Time: 2025-06-11

3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• 3-(2-([1,1-biphenyl]-4-yl)acetamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 3-[(2-[1,1'-biphenyl]-4-ylacetyl)amino]-N-(2-methoxyphenyl)-
• 887892-75-3
• 3-(2-([1,1'-biphenyl]-4-yl)acetamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide
• N-(2-methoxyphenyl)-3-[[2-(4-phenylphenyl)acetyl]amino]-1-benzofuran-2-carboxamide
• AKOS024594203
• F0666-0220
• 3-(2-{[1,1'-biphenyl]-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C30H24N2O4/c1-35-26-14-8-6-12-24(26)31-30(34)29-28(23-11-5-7-13-25(23)36-29)32-27(33)19-20-15-17-22(18-16-20)21-9-3-2-4-10-21/h2-18H,19H2,1H3,(H,31,34)(H,32,33)
• InChI Key： JXROGBXKFLYACU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(CC2=CC=C(C3=CC=CC=C3)C=C2)=O)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 476.17360725g/mol
• Monoisotopic Mass: 476.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Boiling Point: 660.7±55.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 887892-75-3) and Its Emerging Applications in Chemical Biology

3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide, identified by its CAS number 887892-75-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound features a unique benzofuran core scaffold, which is further functionalized with amide and acetamide side chains, as well as aromatic substituents. This intricate molecular architecture positions it as a promising candidate for various biological assays and drug discovery initiatives.

The benzofuran moiety, a key structural component of 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide, has been extensively studied for its pharmacological properties. Benzofuran derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 1-benzofuran-2-carboxamide group enhances the compound's solubility and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

The acetamido and methoxyphenyl substituents in the molecule contribute to its diverse pharmacophoric properties. These groups can modulate the compound's interactions with biological targets by influencing electronic distributions and steric hindrance. Recent studies have highlighted the importance of such structural features in designing molecules with enhanced binding affinity and selectivity. For instance, the acetamido moiety can serve as a hydrogen bond acceptor or donor, while the methoxyphenyl group can engage in π-stacking interactions with aromatic residues in protein binding pockets.

Emerging research in chemical biology has demonstrated that compounds with similar structural motifs to 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide exhibit promising activity against various disease-related targets. For example, studies have shown that benzofuran derivatives can inhibit enzymes involved in cancer progression by modulating key signaling pathways. The 1-benzofuran-4-yl group, in particular, has been identified as a critical pharmacophore for targeting kinases and other enzyme families implicated in oncogenesis.

The synthesis of 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the acetamido and methoxyphenyl groups necessitates careful selection of protecting groups and coupling reagents to ensure high yields and purity. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, facilitating their exploration in biological assays.

In vitro studies have begun to unravel the mechanistic basis of the biological activities associated with 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide. Initial findings suggest that the compound interacts with specific proteins through a combination of hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions may lead to modulation of protein function or aggregation, which could be exploited for therapeutic purposes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in developing probes for biochemical assays and tools for studying protein-protein interactions. The unique structural features of 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide make it an ideal candidate for generating high-affinity ligands that can bind to elusive biological targets.

Future directions in the study of 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide include optimizing its synthetic routes for large-scale production and conducting comprehensive biological evaluations to identify novel therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical candidates.

The growing interest in benzofuran derivatives underscores their potential as pharmacological tools. As more researchers delve into the chemistry and biology of these compounds, new insights into disease mechanisms and treatment strategies are likely to emerge. The case of 3-(2-{1,1'-biphenyl-4-yl}acetamido)-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide exemplifies how structurally sophisticated molecules can drive innovation in drug discovery and chemical biology.